Cas no 7596-79-4 ( )

• Product Name: &nbsp
• CAS No: 7596-79-4
• MF: C₁₈H₂₈ClN₃O
• MW: 337.88742351532
• CID: 982219
• PubChem ID: 54605470
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N'-ethyl-N-(6-methoxyquinolin-8-yl)-N'-(2-methylpropyl)ethane-1,2-diamine,hydrochloride
• NSC-29983
• 7596-79-4
• N~1~-Ethyl-N~2~-(6-methoxyquinolin-8-yl)-N~1~-(2-methylpropyl)ethane-1,2-diamine--hydrogen chloride (1/1)
• NSC29983
• DTXSID10714045
•  

• Inchi： 1S/C18H27N3O.ClH/c1-5-21(13-14(2)3)10-9-19-17-12-16(22-4)11-15-7-6-8-20-18(15)17;/h6-8,11-12,14,19H,5,9-10,13H2,1-4H3;1H
• InChI Key： SXDGSNASYFGBCN-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC2=CC=CN=C2C(=C1)NCCN(CC)CC(C)C

Computed Properties

• Exact Mass: 301.21561
• Monoisotopic Mass: 337.1920902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.39